Cas no 116057-55-7 (Geranyl pyrophosphate triammonium)

• Product Name: Geranyl pyrophosphate triammonium
• CAS No: 116057-55-7
• Molecular Formula: C₁₀H₂₀O₇P₂^.₃[H₃N]
• Molecular Weight: 365.30076
• CID: 131057
• PubChem ID: 15624056

Geranyl pyrophosphate triammonium Properties

Names and Identifiers

• Diphosphoric acid,mono[(3E)-3,7-dimethyl-2,6-octadienyl] ester, ammonium salt (1:3)
• GERANYL PYROPHOSPHATE AMMONIUM SALT
• Ammonium Geranyl Pyrophosphate Triammonium Salt
• azane,[(2E)-3,7-dimethylocta-2,6-dienyl] phosphono hydrogen phosphate
• GERANYL DIPHOSPHATE-TA
• (E)-Diphosphoric acid mono(3,7-dimethyl-2,6-octadienyl) ester triammonium salt
• Diphosphoric acid mono[(3E)-3,7-dimethyl-2,6-octadienyl] ester triammonium salt
• GPP
• Ammonium geranyl pyrophosphate
• GERANYL PYROPHOSPHATE TRIAMMONIUM SALT
• [E]-3,7-DIMETHYL-2,6-OCTADIENYL PYROPHOSPHATE AMMONIUM SALT
• Geranyl pyrophosphate triammonium
• AKOS040754714
• Geranyl pyrophosphate,triammonium salt
• CID 15624056
• 2,6-Octadien-1-ol, 3,7-dimethyl-, trihydrogen pyrophosphate triammonium salt
• CS-0136378
• HY-114295A
• BCP9000725
• DTXSID20575967
• 116057-55-7
• E98643
• (2E)-3,7-Dimethylocta-2,6-dien-1-yl trihydrogen diphosphate--ammonia (1/3)
• Geranyl pyrophosphate, triammonium salt
• J-003377
• Geranyl pyrophosphate (triammonium)
• azane;[(2E)-3,7-dimethylocta-2,6-dienyl] phosphono hydrogen phosphate
• Ammonium 3，7-dimethylocta-2，6-dien-1-yl diphosphate

• InChIKey： LDHQLWOKXNHSSJ-ICWQEWPPSA-N
• Inchi： InChI=1S/C10H20O7P2.3H3N/c1-9(2)5-4-6-10(3)7-8-16-19(14,15)17-18(11,12)13;;;/h5,7H,4,6,8H2,1-3H3,(H,14,15)(H2,11,12,13);3*1H3/b10-7+;;;
• SMILES： N.N.N.C/C(=C/CC/C(=C/COP(OP(=O)(O)O)(O)=O)/C)/C

Computed Properties

• Exact Mass: 365.14800
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 365.14807427g/mol
• Heavy Atom Count: 22
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 3.87710
• PSA: 142.63000
• Melting Point: >110°C (dec.)
• Solubility: Water (Slightly)